2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,5-dichlorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-7-1-4-12(15)11(5-7)10-6-8(16)2-3-9(10)13(17)18/h1-6H,(H,17,18)
• InChI Key: USHBPCCRLVJUHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=C(C=CC(=C2)Cl)Cl)C(=O)O
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID70681163
• Molecular Weight: 285.09 g/mol
• CAS RN: 1178448-60-6

Description

2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid (2,5-DCPFBA) is a halogenated phenolic compound commonly used in the synthesis of other organic compounds. It is a versatile compound with a variety of applications in the scientific research field, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% is widely used in the scientific research field, primarily as a reactant in the synthesis of other organic compounds. It can be used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of polymers, dyes, and other materials. Additionally, 2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% is used in the synthesis of compounds with potential therapeutic applications, such as inhibitors of the enzyme dihydrofolate reductase.

Mechanism of Action

2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% is an electrophilic aromatic substitution reagent. This means that it reacts with nucleophiles, such as amines, to form a covalent bond and a new product. This reaction is catalyzed by a base, such as sodium hydroxide, and is typically reversible. The reaction is highly selective, and can be used to synthesize a variety of compounds with different properties.
Biochemical and Physiological Effects
2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% is not known to have any direct biochemical or physiological effects. However, compounds synthesized with 2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% may have biochemical or physiological effects, depending on the compound.

Advantages and Limitations for Lab Experiments

2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% is a versatile reagent that is widely used in the synthesis of a variety of organic compounds. It is relatively inexpensive and has a high yield, making it an ideal reagent for laboratory experiments. However, it is a halogenated compound, and should be handled with caution.

Future Directions

The use of 2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% in the synthesis of organic compounds has opened up a number of possibilities for future research. Possible future directions include the synthesis of compounds with potential therapeutic applications, such as inhibitors of the enzyme dihydrofolate reductase. Additionally, further research could be done to explore the potential of 2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% in the synthesis of polymers, dyes, and other materials. Finally, further research could be done to explore the potential of 2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% as a reactant in the synthesis of other halogenated compounds.

Synthesis Methods

2-(2,5-Dichlorophenyl)-4-fluorobenzoic acid, 95% is synthesized through a multi-step process involving the reaction of 2,5-dichlorophenol with 4-fluorobenzoyl chloride in the presence of a base catalyst. The reaction is carried out in an aqueous medium, and the product is then purified by recrystallization from a suitable solvent. The yield of this reaction is typically high, and the product is stable and can be stored for extended periods of time.